Cas no 178268-87-6 (N-benzyl-6-methyl-1h-pyrrolo[3,2-c]pyridin-4-amine)

• Product Name: N-benzyl-6-methyl-1h-pyrrolo[3,2-c]pyridin-4-amine
• CAS No: 178268-87-6
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 2196098
• PubChem ID: 10105584
• Update Time: 2025-05-19

N-benzyl-6-methyl-1h-pyrrolo[3,2-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-methyl-1h-pyrrolo[3,2-c]pyridin-4-amine
• 1H-Pyrrolo[3,2-c]pyridin-4-aMine, 6-Methyl-N-(phenylMethyl)-
• DB-371393
• 178268-87-6
• DTXSID70435709

• MDL： MFCD18711584
• Inchi： 1S/C15H15N3/c1-11-9-14-13(7-8-16-14)15(18-11)17-10-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key： KOKPLDYMTAHVLY-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1C2C=CNC=2C=C(C)N=1

Computed Properties

• Exact Mass: 237.126597491Da
• Monoisotopic Mass: 237.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on N-benzyl-6-methyl-1h-pyrrolo[3,2-c]pyridin-4-amine

Comprehensive Overview of N-benzyl-6-methyl-1H-pyrrolo[3,2-c]pyridin-4-amine (CAS No. 178268-87-6)

N-benzyl-6-methyl-1H-pyrrolo[3,2-c]pyridin-4-amine (CAS No. 178268-87-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both benzyl and methyl substituents enhances its versatility, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for N-benzyl-6-methyl-1H-pyrrolo[3,2-c]pyridin-4-amine has surged, particularly in the context of targeted therapy and small molecule inhibitors. Researchers are exploring its potential as a scaffold for designing novel compounds that modulate specific biological pathways. For instance, its structural similarity to purine bases makes it a candidate for kinase inhibition, a hot topic in oncology and autoimmune disease research. Users frequently search for terms like "pyrrolopyridine derivatives" and "benzylamine compounds" to understand their role in modern therapeutics.

The synthesis of N-benzyl-6-methyl-1H-pyrrolo[3,2-c]pyridin-4-amine involves multi-step organic reactions, often starting from commercially available 6-methyl-1H-pyrrolo[3,2-c]pyridine. Key steps include N-alkylation with benzyl halides and subsequent purification techniques to achieve high yields. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These details are critical for researchers seeking reliable synthetic protocols or quality control measures.

From an SEO perspective, this compound aligns with trending queries like "heterocyclic compounds in drug design" and "CAS 178268-87-6 applications." Its relevance extends to medicinal chemistry forums and patent literature, where users often inquire about its structure-activity relationships (SAR). The benzyl group in particular is a focal point due to its role in enhancing lipophilicity and binding affinity, traits highly sought after in CNS-targeting drugs.

Beyond pharmaceuticals, N-benzyl-6-methyl-1H-pyrrolo[3,2-c]pyridin-4-amine is also studied in material science for its potential in organic electronics. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors or fluorescent probes. This dual applicability addresses another common search trend: "multi-functional heterocycles."

In summary, N-benzyl-6-methyl-1H-pyrrolo[3,2-c]pyridin-4-amine (CAS No. 178268-87-6) exemplifies the intersection of chemistry and innovation. Its adaptability across drug discovery, biochemical assays, and advanced materials ensures its continued relevance in scientific discourse. For those exploring pyrrolopyridine synthesis or benzylamine modifications, this compound offers a compelling case study in molecular design.